Cas no 127393-87-7 (2H-Oxecin-2-one,3,4,7,8,9,10-hexahydro-4,7-dihydroxy-10-methyl-, (4S,5E,7S,10R)-)

• Product Name: 2H-Oxecin-2-one,3,4,7,8,9,10-hexahydro-4,7-dihydroxy-10-methyl-, (4S,5E,7S,10R)-
• CAS No: 127393-87-7
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 156155
• Update Time: 2024-03-01

2H-Oxecin-2-one,3,4,7,8,9,10-hexahydro-4,7-dihydroxy-10-methyl-, (4S,5E,7S,10R)- Chemical and Physical Properties

Names and Identifiers

• 2H-Oxecin-2-one,3,4,7,8,9,10-hexahydro-4,7-dihydroxy-10-methyl-, (4S,5E,7S,10R)-
• (-)-Decarestrictine C1
• 2H-Oxecin-2-one,3,4,7,8,9,10-hexahydro-4,7-dihydroxy-10-methyl-, [4S-(4R*,5E,7R*,10S*)]-
• Decarestrictin C1
• Decarestrictine C1
• SM 131A1
• 2H-Oxecin-2-one, 3,4,7,8,9,10-hexahydro-4,7-dihydroxy-10-methyl-, (4S,5E,7S,10R)-

• Inchi： 1S/C10H16O4/c1-7-2-3-8(11)4-5-9(12)6-10(13)14-7/h4-5,7-9,11-12H,2-3,6H2,1H3/b5-4+/t7-,8+,9-/m1/s1
• InChI Key： XHUGXCVNAGWNCV-UNISNWAASA-N
• SMILES： O1[C@H](C)CC[C@H](O)C=C[C@@H](O)CC1=O |t:7|

Computed Properties

• Exact Mass: 200.10488
• Monoisotopic Mass: 200.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• Density: 1.162±0.06 g/cm3(Predicted)
• Boiling Point: 418.1±45.0 °C(Predicted)
• PSA: 66.76
• pka: 13.53±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxocins Oxocins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxocins